Cas no 143347-01-7 (2-Pentanamine,N-methyl-N-2-propyn-1-yl-)

• Product Name: 2-Pentanamine,N-methyl-N-2-propyn-1-yl-
• CAS No: 143347-01-7
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 223799
• PubChem ID: 132553
• Update Time: 2025-04-19

2-Pentanamine,N-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine,N-methyl-N-2-propyn-1-yl-
• N-methyl-N-prop-2-ynylpentan-2-amine
• 2-Pentanamine, N-methyl-N-2-propynyl-
• M-2-PP
• N-Methyl-N-(2-pentyl)propargylamine
• N-methyl-N-(prop-2-yn-1-yl)pentan-2-amine
• PD134756
• 143347-01-7
• BDBM50003148
• Methyl-(1-methyl-butyl)-prop-2-ynyl-amine; oxalic acid with HCl
• DTXSID20931827
• SCHEMBL220924
• CHEMBL1194222

• Inchi： 1S/C9H17N/c1-5-7-9(3)10(4)8-6-2/h2,9H,5,7-8H2,1,3-4H3
• InChI Key： BSNWMBHBPLPDNI-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C(C)CCC

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.826
• Boiling Point: 176.5°Cat760mmHg
• Flash Point: 53.1°C
• Refractive Index: 1.449
• PSA: 3.24